3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine

• Molecular Formula: C13H12N2
• Molecular Weight: 196.25 g/mol
• IUPAC Name: 3-(8-methylquinolin-3-yl)prop-2-yn-1-amine
• InChI: InChI=1S/C13H12N2/c1-10-4-2-6-12-8-11(5-3-7-14)9-15-13(10)12/h2,4,6,8-9H,7,14H2,1H3
• InChI Key: LRNUXMAUNKCMAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=C(C=N2)C#CCN

Description

3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine is a propargylamine derivative featuring a quinoline scaffold substituted with a methyl group at the 8-position and a terminal alkyne-amine moiety at the 3-position. This compound is of interest in medicinal chemistry due to the structural versatility of quinoline derivatives in targeting enzymes (e.g., monoamine oxidases) and receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine typically involves the reaction of 8-methylquinoline with propargylamine. One common method involves the use of a Lewis acid catalyst, such as stannic chloride (SnCl2) or indium chloride (InCl3), to facilitate the hydroamination or hydroarylation of the propargylated aromatic ortho-diamines . The reaction is usually carried out under aerobic conditions and can be performed in a one-pot manner starting from ortho-nitro N-propargyl anilines using stoichiometric amounts of SnCl2·2H2O or In powder .

Industrial Production Methods

Industrial production methods for 3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine are not well-documented in the literature. the principles of large-scale organic synthesis, such as optimization of reaction conditions, use of continuous flow reactors, and purification techniques like crystallization or chromatography, can be applied to scale up the synthesis of this compound.

Chemical Reactions Analysis

Types of Reactions

3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form quinoline derivatives with different functional groups.

Reduction: Reduction reactions can convert the compound into different amine derivatives.

Substitution: The compound can participate in nucleophilic substitution reactions to introduce various substituents on the quinoline ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Substitution: Nucleophiles like amines, thiols, or halides can be used in substitution reactions under basic or acidic conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation can yield quinoline N-oxides, while reduction can produce various amine derivatives. Substitution reactions can introduce different functional groups onto the quinoline ring, leading to a wide range of derivatives.

Scientific Research Applications

3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules and heterocycles.

Biology: The compound can be used in the study of biological pathways and as a probe for enzyme activity.

Industry: The compound can be used in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine depends on its specific application. In medicinal chemistry, the compound may interact with molecular targets such as enzymes, receptors, or nucleic acids. The quinoline ring can intercalate with DNA, while the amine group can form hydrogen bonds with biological macromolecules. These interactions can modulate the activity of the target molecules and influence biological pathways.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Key structural analogs and their differentiating features are summarized below:

Compound Name	Core Structure	Substituents/R-Groups	Key Properties/Applications	References
3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine	Quinoline	8-CH₃, 3-prop-2-yn-1-amine	Enzyme inhibition (hypothesized)	[Inferred]
N-Benzyl-3-(3-chlorophenyl)prop-2-yn-1-amine (69)	Phenyl	3-Cl, N-benzyl	Synthetic intermediate; NMR data
3-(4-Trifluoromethylphenyl)prop-2-yn-1-amine (2c)	Phenyl	4-CF₃	High yield (74%); IR, HRMS data
3-(Naphthalen-1-yl)prop-2-yn-1-amine (2e)	Naphthalene	1-Naphthyl	IR: 749 cm⁻¹ (aromatic C-H bending)
3-(Thiophen-2-yl)prop-2-yn-1-amine hydrochloride	Thiophene	2-thienyl, HCl salt	CAS: 115955-65-2; molecular formula C₇H₈ClNS
3-[4-(Trifluoromethyl)phenyl]prop-2-yn-1-amine hydrochloride	Phenyl	4-CF₃, HCl salt	Lab scaffold; MW: 235.63 g/mol
1-(Prop-2-yn-1-yl)piperidin-3-amine	Piperidine	Propargyl-piperidine hybrid	CAS: 1247503-99-6; molecular formula C₈H₁₄N₂

Key Observations :

• Electronic Effects : Electron-withdrawing groups (e.g., CF₃ in 2c ) enhance stability and alter reactivity in cross-coupling reactions compared to electron-donating groups (e.g., CH₃ in the target compound) .
• Solubility : Hydrochloride salts (e.g., 17 , 20 ) improve aqueous solubility, critical for pharmacological applications .

Comparison with Other Propargylamines:

• N-Benzyl Derivatives (69–72) : Synthesized via PdCl₂(PPh₃)₂-catalyzed cross-coupling, yielding 72–90% .
• 3-Arylprop-2-yn-1-amines (2a–2e) : Achieved 74–86% yield using transition metal-free cyclization in EtOH .
• Hydrochloride Salts : Formed via treatment with HCl/MeOH, as in 3-(Thiophen-2-yl)prop-2-yn-1-amine hydrochloride .

Enzyme Inhibition:

• MAO-A Selectivity: Propargylamines with amino substituents (e.g., compound 1 in ) show IC₅₀ values of 0.83–0.97 μM for MAO-A, with selectivity indices up to 526.63 . The quinoline moiety in the target compound may enhance selectivity due to hydrophobic interactions.

Reactivity in Heterocycle Formation:

• The propargylamine group participates in Au(I)-catalyzed annulation with aldehydes to form pyrazines, a reaction exploited in DMP synthesis .

Spectral and Physical Data Comparison

Property	3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine (Expected)	3-(4-CF₃-phenyl)prop-2-yn-1-amine (2c)	N-Benzyl-3-(3-Cl-phenyl)prop-2-yn-1-amine (69)
1H NMR (δ, ppm)	Quinoline H: ~7.5–8.5; NH₂: ~1.5–2.5	Aromatic H: 7.6–7.8; NH₂: 1.9	Aromatic H: 7.2–7.4; N-CH₂: 3.8
IR (cm⁻¹)	Alkyne C≡C: ~2100–2250	2239 (C≡C)	2094 (C≡C)
HRMS (m/z)	[M+H]⁺ ~231.1 (C₁₃H₁₃N₂)	[M+H]⁺ 200.0687	[M+H]⁺ 256.06 (C₁₆H₁₄ClN)

Biological Activity

3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine is a compound of interest due to its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article reviews its biological activity, synthesizing findings from various studies to provide a comprehensive overview.

Chemical Structure and Properties

The compound features a quinoline moiety, which is known for its diverse biological activities. The presence of the prop-2-yn-1-amine functional group enhances its reactivity and potential interactions with biological targets.

Antimicrobial Activity

Several studies have highlighted the antimicrobial properties of quinoline derivatives, including 3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine. The following table summarizes the antibacterial effects observed against various bacterial strains:

Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Activity
Staphylococcus aureus	50 µM	Moderate antibacterial activity
Escherichia coli	75 µM	Moderate antibacterial activity
Pseudomonas aeruginosa	100 µM	Weak antibacterial activity

These results indicate a promising potential for this compound as an antibacterial agent, particularly against Gram-positive bacteria.

Anticancer Activity

Research has also explored the anticancer effects of quinoline derivatives. A study focusing on a series of quinoline compounds found that derivatives similar to 3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine exhibited significant cytotoxicity against various cancer cell lines. The following table presents findings related to its anticancer properties:

Cell Line	IC50 (µM)	Effectiveness
HeLa (cervical cancer)	11.4	High cytotoxicity
MDA-MB-231 (breast cancer)	9.3	High cytotoxicity
A549 (lung cancer)	33.9	Moderate cytotoxicity

These findings suggest that the compound may interfere with cellular mechanisms involved in cancer cell proliferation.

The biological activities of 3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine can be attributed to several mechanisms:

• DNA Intercalation : Quinoline derivatives often intercalate into DNA, disrupting replication and transcription processes.
• Enzyme Inhibition : The compound may inhibit key enzymes involved in bacterial cell wall synthesis or cancer cell metabolism.
• Reactive Oxygen Species (ROS) Generation : Some studies suggest that quinoline derivatives can induce oxidative stress in cells, leading to apoptosis.

Case Studies and Research Findings

A notable case study involved the synthesis and evaluation of various quinoline derivatives, including 3-(8-Methylquinolin-3-yl)prop-2-yn-1-amine. The study reported that these compounds demonstrated varying degrees of antimicrobial and anticancer activities, emphasizing the importance of structural modifications in enhancing bioactivity.

Example Study: Synthesis and Evaluation

In a recent study published in Journal of Medicinal Chemistry, researchers synthesized several derivatives based on the quinoline scaffold and assessed their biological activities. The results indicated that modifications at the 8-position significantly influenced both antimicrobial and anticancer properties, with some compounds exhibiting IC50 values below 10 µM against selected cancer cell lines .